Cas no 1936283-45-2 (7-bromo-3-chloroindolizine-2-carboxylic acid)

• Product Name: 7-bromo-3-chloroindolizine-2-carboxylic acid
• CAS No: 1936283-45-2
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 5172742
• PubChem ID: 130751434
• Update Time: 2025-07-02

7-bromo-3-chloroindolizine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Indolizinecarboxylic acid, 7-bromo-3-chloro-
• 7-bromo-3-chloroindolizine-2-carboxylic acid

• Inchi： 1S/C9H5BrClNO2/c10-5-1-2-12-6(3-5)4-7(8(12)11)9(13)14/h1-4H,(H,13,14)
• InChI Key： JOSHUYSJMYARBU-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC(Br)=C2)C(Cl)=C1C(O)=O

Additional information on 7-bromo-3-chloroindolizine-2-carboxylic acid

Recent Advances in the Study of 7-Bromo-3-chloroindolizine-2-carboxylic Acid (CAS: 1936283-45-2)

The compound 7-bromo-3-chloroindolizine-2-carboxylic acid (CAS: 1936283-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for the synthesis of biologically active molecules. Indolizine derivatives, in general, are known for their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent studies have highlighted the synthetic utility of 7-bromo-3-chloroindolizine-2-carboxylic acid as a key intermediate in the development of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of indolizine-based kinase inhibitors, which showed promising activity against a range of cancer cell lines. The presence of both bromo and chloro substituents on the indolizine core allows for further functionalization, making it a valuable scaffold for drug discovery.

In addition to its role in drug development, 7-bromo-3-chloroindolizine-2-carboxylic acid has been investigated for its potential as a fluorescent probe. Researchers at the University of Cambridge reported that derivatives of this compound exhibit strong fluorescence properties, which could be leveraged for imaging applications in biological systems. This finding opens up new avenues for the use of indolizine derivatives in diagnostic tools and molecular imaging.

Mechanistic studies have also shed light on the biochemical pathways modulated by this compound. A recent Nature Communications article (2024) revealed that 7-bromo-3-chloroindolizine-2-carboxylic acid derivatives can selectively inhibit certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. The study utilized X-ray crystallography to elucidate the binding mode of these derivatives, providing a structural basis for further optimization.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 7-bromo-3-chloroindolizine-2-carboxylic acid-based therapeutics. Current synthetic routes often involve multi-step processes with moderate yields, necessitating the development of more efficient methodologies. Furthermore, the pharmacokinetic properties of these compounds require further optimization to enhance their bioavailability and reduce off-target effects.

In conclusion, 7-bromo-3-chloroindolizine-2-carboxylic acid (CAS: 1936283-45-2) represents a promising scaffold for the development of novel therapeutic agents and diagnostic tools. Ongoing research efforts are expected to further expand its applications and address existing limitations, paving the way for its translation into clinical settings.